Cas no 2034621-08-2 (N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide)

• Product Name: N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• CAS No: 2034621-08-2
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5554282
• PubChem ID: 91815696
• Update Time: 2025-05-20

N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methylimidazol-1-yl)ethyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• AKOS025317731
• N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• F6475-7504
• 2034621-08-2
• N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

• Inchi： 1S/C16H20N4O2S/c1-12-17-6-8-20(12)9-7-18-15(21)14-3-2-5-19-16(14)22-13-4-10-23-11-13/h2-3,5-6,8,13H,4,7,9-11H2,1H3,(H,18,21)
• InChI Key： AXISWUPGBYDGGD-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C(=CC=CN=1)C(NCCN1C=CN=C1C)=O

Computed Properties

• Exact Mass: 332.13069707g/mol
• Monoisotopic Mass: 332.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

Introduction to N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No. 2034621-08-2)

N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, also known by its CAS number 2034621-08-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a nicotinamide moiety, an imidazole ring, and a tetrahydrothiophene group. These structural elements contribute to its potential therapeutic applications and biological activities.

The nicotinamide moiety, a derivative of niacin (vitamin B3), is well-known for its role in various biological processes, including energy metabolism and DNA repair. The presence of this moiety in N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide suggests that the compound may have beneficial effects on cellular health and function. Recent studies have shown that nicotinamide derivatives can modulate the activity of sirtuins, a family of enzymes involved in aging and metabolic regulation.

The imidazole ring is another key structural feature of this compound. Imidazole-containing molecules are widely used in pharmaceuticals due to their ability to interact with various biological targets, such as enzymes and receptors. In the context of N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, the imidazole ring may enhance the compound's binding affinity to specific targets, thereby improving its therapeutic potential.

The tetrahydrothiophene group is a five-membered heterocyclic ring containing a sulfur atom. This group is known for its flexibility and ability to form hydrogen bonds, which can be crucial for the compound's pharmacological activity. The presence of the tetrahydrothiophene group in N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide may contribute to its solubility and bioavailability, making it more suitable for pharmaceutical applications.

Recent research has focused on the potential therapeutic applications of N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are implicated in various inflammatory diseases.

Moreover, preliminary studies have indicated that N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrothiophen-3-yloxy)nicotinamide may have neuroprotective properties. It has been shown to reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound could be a promising candidate for the development of new treatments for these conditions.

In addition to its anti-inflammatory and neuroprotective effects, N-(2-(2-methyl-1H-imidazol-1-yloxyethylnicotinamide) has also been investigated for its potential as an antiviral agent. Studies have shown that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts these antiviral effects is not yet fully understood but may involve interference with viral entry or replication processes.

The safety profile of N-(2-(2-methylimidazolylethylnicotinamido)tetrahydrothiophene has been evaluated in preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully characterize its safety profile and to determine optimal dosing regimens for different therapeutic applications.

In conclusion, N-(2-(2-methylimidazolylethylnicotinamido)tetrahydrothiophene (CAS No. 2034621-08-2) is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Ongoing research continues to explore its anti-inflammatory, neuroprotective, and antiviral properties, making it an exciting candidate for further development in medicinal chemistry and pharmacology.